Cas no 19473-49-5 (L-Glutamic Acid Monopotassium Salt)

• Product Name: L-Glutamic Acid Monopotassium Salt
• CAS No: 19473-49-5
• MF: C₅H₈KNO₄
• MW: 185.219622612
• CID: 221884
• PubChem ID: 23669634
• Update Time: 2025-04-19

L-Glutamic Acid Monopotassium Salt Chemical and Physical Properties

Names and Identifiers

• L-GLUTAMIC ACID MONOPOTASSIUM SALT
• [S]-2-AMINOPENTANEDIOIC ACID MONOPOTASSIUM SALT
• POTASSIUM L-GLUTAMATE
• POTASSIUM GLUTAMATE
• MONOPOTASSIUM GLUTAMATE
• MONOPOTASSIUM L-GLUTAMATE
• MPG
• monopotassiumsalt,l-glutamicaci
• potassiumglutaminate
• L-Glutamic acid,potassium salt (1:1)
• POTASSIUM -L-GLUTAMATE MONOHYDRATE
• Kaglutam
• MONOPOTASSIUML-GLUTAMATE,FCC
• POTASSIUMHYDROGENL-GLUTAMATE
• POTASSIUML-GLUTAMATE1-HYDRATE
• GLUTAMIC ACID MONOPOTASSIUM
• Glutamate Potassium
• 5-Potassium hydrogen L-glutamate
• L-Glutamic acid, monopotassium salt
• CCRIS 6564
• 24595-14-0
• SCHEMBL82751
• Potassium(S)-2-amino-4-carboxybutanoate
• GQ82EXX32T
• 19473-49-5
• Potassium glutaminate
• potassium;(2S)-2-amino-5-hydroxy-5-oxopentanoate
• HQEROMHPIOLGCB-DFWYDOINSA-M
• L-Glutamic acid, potassium salt (1:1)
• EINECS 243-094-0
• DTXSID6044228
• potassium (2S)-2-amino-5-hydroxy-5-oxopentanoate
• potassium (2S)-2-amino-5-hydroxy-5-oxo-pentanoate
• Potassium diglutamate
• Potassium (S)-2-amino-4-carboxybutanoate
• UNII-GQ82EXX32T
• A877864
• A813747
• potassium (2S)-2-amino-4-carboxybutanoate
• Potassium (S)-2-amino-4-carboxybutanoate(x:1)
• G89986
• L-Glutamic Acid Monopotassium Salt

• MDL： MFCD23135485
• Inchi： 1S/C5H9NO4.K/c6-3(5(9)10)1-2-4(7)8;/h3H,1-2,6H2,(H,7,8)(H,9,10);/q;+1/p-1/t3-;/m0./s1
• InChI Key： HQEROMHPIOLGCB-DFWYDOINSA-M
• SMILES： [K+].[O-]C([C@H](CCC(=O)O)N)=O

Computed Properties

• Exact Mass: 185.00900
• Monoisotopic Mass: 185.00903922 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Molecular Weight: 185.22
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Color/Form: White powder
• Solubility: Freely soluble in water; practically insoluble in ethanol or ether
• PSA: 103.45000
• LogP: -1.37130
• Solubility: Uncertain

L-Glutamic Acid Monopotassium Salt Security Information

• WGK Germany：2
• Safety Instruction： S22-S24/25
• RTECS：MA1450000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives